Cas no 1081776-23-9 (3-Pyridinol, 4-amino-, hydrochloride (1:2))

• Product Name: 3-Pyridinol, 4-amino-, hydrochloride (1:2)
• CAS No: 1081776-23-9
• MF: C₅H₈Cl₂N₂O
• MW: 183.03581905365
• CID: 3162517
• PubChem ID: 127255436
• Update Time: 2025-05-24

3-Pyridinol, 4-amino-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 4-Aminopyridin-3-ol dihydrochloride
• CID 127255436
• 3-Pyridinol, 4-amino-, hydrochloride (1:2)
• AS-65607
• 4-aminopyridin-3-ol;dihydrochloride
• AKOS030524530
• CS-0079894
• 4-Aminopyridin-3-oldihydrochloride
• 4-amino-3-hydroxypyridine dihydrochloride
• D74103
• 1081776-23-9
• 3-?Pyridinol, 4-?amino-?, hydrochloride (1:2)

• Inchi： 1S/C5H6N2O.2ClH/c6-4-1-2-7-3-5(4)8;;/h1-3,8H,(H2,6,7);2*1H
• InChI Key： IMMJEWSHPROHBK-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC1C=NC=CC=1N

Computed Properties

• Exact Mass: 182.0013683g/mol
• Monoisotopic Mass: 182.0013683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 76.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1

Experimental Properties

• Melting Point: 220 °C

Additional information on 3-Pyridinol, 4-amino-, hydrochloride (1:2)

3-Pyridinol, 4-amino-, hydrochloride (1:2) - A Comprehensive Overview

The compound with CAS No. 1081776-23-9, commonly referred to as 3-Pyridinol, 4-amino-, hydrochloride (1:2), is a significant molecule in the field of organic chemistry and pharmaceuticals. This compound is a derivative of pyridine, a six-membered aromatic heterocycle with one nitrogen atom. The presence of both a hydroxyl (-OH) group at the 3-position and an amino (-NH₂) group at the 4-position introduces unique chemical properties and functional groups that make it highly versatile for various applications.

Recent studies have highlighted the potential of 3-Pyridinol, 4-amino-, hydrochloride (1:2) in drug design and development. Researchers have explored its role as a precursor for synthesizing bioactive compounds with potential therapeutic applications. For instance, its ability to act as a chelating agent has been leveraged in the development of metalloenzyme inhibitors, which are crucial in treating conditions such as cancer and neurodegenerative diseases.

The synthesis of 3-Pyridinol, 4-amino-, hydrochloride (1:2) involves a multi-step process that typically starts with pyridine derivatives. One common approach is the selective oxidation of pyridine derivatives to introduce the hydroxyl group at the 3-position, followed by amino group introduction through nucleophilic substitution or other methods. The final step involves protonation to form the hydrochloride salt, ensuring stability and solubility for further use.

In terms of applications, 3-Pyridinol, 4-amino-, hydrochloride (1:2) has shown promise in the field of agrochemicals as well. Its ability to interact with metal ions makes it a potential candidate for herbicides or fungicides. Recent research has focused on optimizing its bioavailability and reducing environmental impact, making it a sustainable option for agricultural use.

Another area where this compound has garnered attention is in materials science. The functional groups present in 3-Pyridinol, 4-amino-, hydrochloride (1:2) enable it to act as a building block for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

From an environmental standpoint, understanding the degradation pathways of 3-Pyridinol, 4-amino-, hydrochloride (1:2) is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, this compound undergoes microbial degradation through enzymatic oxidation and subsequent mineralization. This knowledge is essential for developing eco-friendly manufacturing processes and disposal methods.

In conclusion, 3-Pyridinol, 4-amino-, hydrochloride (1:2) with CAS No. 1081776-23-9 is a multifaceted compound with diverse applications across various industries. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery, agrochemicals, and materials science. As research continues to uncover new potentials for this compound, its role in advancing technological and therapeutic solutions is expected to grow significantly.